Cas no 1409468-69-4 (2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride
• CAS No: 1409468-69-4
• MF: C₈H₇BrCl₂O₃S
• MW: 334.014378786087
• CID: 5903492
• PubChem ID: 64198898
• Update Time: 2025-10-17

2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride
• EN300-1144604
• 1409468-69-4
• AKOS013518877

• Inchi： 1S/C8H7BrCl2O3S/c9-6-1-2-7(10)8(5-6)14-3-4-15(11,12)13/h1-2,5H,3-4H2
• InChI Key： BADCTJDXUCRLAI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OCCS(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 331.86763g/mol
• Monoisotopic Mass: 331.86763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride

Introduction to 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1409468-69-4)

2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1409468-69-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its sulfonyl chloride functional group and a phenolic moiety substituted with bromine and chlorine atoms, serves as a versatile intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound make it particularly valuable for the development of novel therapeutic agents and crop protection chemicals.

The sulfonyl chloride moiety in 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride is highly reactive and plays a crucial role in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonates, and other derivatives. These derivatives are widely explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both bromo and chloro substituents on the aromatic ring further enhances the reactivity of the molecule, allowing for selective functionalization at multiple sites. This flexibility is particularly advantageous in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological efficacy.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride as a building block for complex molecular architectures. For instance, studies have demonstrated its application in the synthesis of sulfonamide-based inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to introduce diverse substituents at strategic positions within the molecule allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This has led to the discovery of several lead compounds that are currently undergoing further investigation in preclinical studies.

The phenolic ether group in 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride also contributes to its chemical diversity, enabling participation in various organic transformations such as etherification, esterification, and metal-catalyzed cross-coupling reactions. These reactions are fundamental to constructing more intricate molecular frameworks, which can be essential for achieving high binding affinity and selectivity in drug design. The compound's compatibility with modern synthetic techniques has made it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

In agrochemical research, 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride has been investigated for its potential as a precursor to herbicides and fungicides. The structural motifs present in this compound are known to interact with biological targets in plants, disrupting essential metabolic processes that affect growth and development. By leveraging its reactivity, researchers have synthesized novel compounds that exhibit improved efficacy against resistant weed species while maintaining environmental safety profiles. Such efforts align with global trends toward sustainable agriculture practices.

The synthesis of 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce the bromo and chloro substituents followed by sulfonylation using appropriate sulfonic acid derivatives or reagents like phosphorus pentachloride (PCl₅). The final step involves conversion to the sulfonyl chloride using reagents such as thionyl chloride (SOCl₂), which efficiently activates carboxylic acid derivatives for further functionalization.

From a mechanistic standpoint, the reactivity of sulfonyl chlorides is well-documented in organic chemistry literature. The electrophilic nature of the sulfonyl carbon makes it susceptible to nucleophilic attack, facilitating the formation of stable adducts with a wide range of nucleophiles including amines, alcohols, and thiols. This property has been exploited in numerous synthetic applications where sulfonyl chlorides serve as key intermediates for constructing biaryl structures or heterocyclic systems relevant to drug discovery.

The presence of both electron-withdrawing halogen atoms in 5-bromo-2-chlorophenol, the precursor phenolic moiety, influences the electronic distribution across the aromatic ring. This modulation affects not only the reactivity but also the electronic properties of subsequent derivatives formed from this compound. Such electronic tuning is critical for modulating binding interactions with biological targets, which can significantly impact therapeutic outcomes.

In conclusion, 2-(5-bromo-2-chlorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1409468-69-4) represents a valuable chemical entity with broad utility across pharmaceutical and agrochemical domains. Its unique structural features enable diverse synthetic pathways leading to bioactive molecules with potential therapeutic applications ranging from human health to crop protection strategies. Continued research into its derivatives promises further insights into molecular recognition processes that underpin drug action.